Cas no 6961-75-7 (3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1))

• Product Name: 3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
• CAS No: 6961-75-7
• MF: C₁₀H₆Cl₂NaO₃
• MW: 268.048612117767
• CID: 513803
• PubChem ID: 54599387
• Update Time: 2025-04-19

3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
• sodium,(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
• sodium;(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
• NSC-62756
• NSC62756
• DTXSID90712746
• 6961-75-7

• Inchi： 1S/C10H6Cl2O3.Na/c11-7-3-1-6(8(12)5-7)2-4-9(13)10(14)15;/h1-5H,(H,14,15);/q;+1/b4-2+;
• InChI Key： DLANQZVNOKRIRL-VEELZWTKSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(C(=O)O)=O)Cl.[Na+]

Computed Properties

• Exact Mass: 266.959
• Monoisotopic Mass: 266.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.507
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.5°C
• Refractive Index: 1.634
• PSA: 54.37000
• LogP: 2.66030